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Compound of Interest

Compound Name: N-Heptadecane-D36

Cat. No.: B15141508 Get Quote

This technical guide provides a comprehensive overview of the analytical data and

methodologies associated with the Certificate of Analysis for N-Heptadecane-D36. It is

intended for researchers, scientists, and professionals in drug development who utilize

deuterated compounds as internal standards or in metabolic studies.

Compound Information
N-Heptadecane-D36 is the deuterated form of n-heptadecane, where all 36 hydrogen atoms

have been replaced with deuterium. This isotopic labeling makes it a valuable tool in various

analytical applications, particularly in mass spectrometry-based quantification.

Identifier Value Source

Chemical Name n-Heptadecane-d36 LGC Standards[1]

Synonyms
(2H36)Heptadecane,

Perdeuterated n-heptadecane

CAS Number 39756-35-9 LGC Standards[1]

Molecular Formula C₁₇D₃₆ LGC Standards[1]

Molecular Weight 276.69 g/mol

Unlabeled CAS Number 629-78-7 LGC Standards[1]
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Analytical Specifications
The following tables summarize the key quantitative data typically found on a Certificate of

Analysis for N-Heptadecane-D36. These specifications ensure the compound's identity, purity,

and suitability for its intended use.

Purity and Composition
Parameter Specification Source

Chemical Purity (GC) ≥ 98%

Isotopic Purity (Atom % D) ≥ 98%

Appearance
White to off-white solid or

colorless liquid
MedchemExpress.com[2]

Form Solid (<20°C), Liquid (>22°C) MedchemExpress.com[2]

Physical and Chemical Properties
Property Value Source

Storage Temperature 2-8°C

Solubility
Soluble in organic solvents

(e.g., hexane, chloroform)

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below. These protocols are representative of standard analytical techniques used for the quality

control of deuterated compounds.

Determination of Chemical Purity by Gas
Chromatography (GC)
Objective: To determine the chemical purity of N-Heptadecane-D36 and to identify and quantify

any non-deuterated or other organic impurities.
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Instrumentation:

Gas Chromatograph equipped with a Flame Ionization Detector (FID).

Capillary Column: Typically a non-polar column, such as one with a 5% phenyl

methylpolysiloxane stationary phase (e.g., HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film

thickness).

Method:

Sample Preparation: A dilute solution of N-Heptadecane-D36 is prepared in a high-purity

organic solvent (e.g., hexane or cyclohexane).

Injection: A small volume (typically 1 µL) of the sample is injected into the GC inlet.

Chromatographic Conditions:

Inlet Temperature: 250°C

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program: An initial temperature of 100°C, held for 2 minutes, then

ramped to 280°C at a rate of 10°C/min, and held for 5 minutes.

Detector Temperature: 300°C

Data Analysis: The area of the N-Heptadecane-D36 peak is compared to the total area of all

peaks in the chromatogram to calculate the chemical purity as a percentage.

Determination of Isotopic Purity by Mass Spectrometry
(MS)
Objective: To determine the isotopic enrichment of deuterium in N-Heptadecane-D36.

Instrumentation:

Gas Chromatograph-Mass Spectrometer (GC-MS) or a High-Resolution Mass Spectrometer

(HRMS) with an appropriate ionization source (e.g., Electron Ionization - EI, or Electrospray
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Ionization - ESI).[3][4][5]

Method:

Sample Introduction: The sample is introduced into the mass spectrometer, either via a direct

infusion pump or through a GC system as described above.

Ionization: The N-Heptadecane-D36 molecules are ionized. For GC-MS with EI, a standard

electron energy of 70 eV is typically used.

Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio

(m/z).

Data Analysis:

The relative abundances of the molecular ion peak for N-Heptadecane-D36 (C₁₇D₃₆) and

the ion peaks corresponding to species with fewer deuterium atoms (e.g., C₁₇HD₃₅,

C₁₇H₂D₃₄) are measured.

The isotopic purity (Atom % D) is calculated based on the relative intensities of these ion

peaks, correcting for the natural abundance of ¹³C.

Visualizations
The following diagrams illustrate the logical workflow for the quality control and certification of

N-Heptadecane-D36.
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Figure 1: Quality Control Workflow for N-Heptadecane-D36.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15141508?utm_src=pdf-body-img
https://www.benchchem.com/product/b15141508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Chromatography Analysis

Mass Spectrometry Analysis

Sample Injection

Separation on
Capillary Column

Detection by FID

Chromatogram Generation

Peak Integration and
Purity Calculation

Isotopic Abundance
Ratio Calculation

Sample Ionization

Mass-to-Charge
Separation

Ion Detection

Mass Spectrum Generation

Click to download full resolution via product page

Figure 2: Analytical Workflow for Purity Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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